Cas no 2679935-87-4 ((3R)-1-bromo-5-methylhexan-3-amine)

• Product Name: (3R)-1-bromo-5-methylhexan-3-amine
• CAS No: 2679935-87-4
• MF: C₇H₁₆BrN
• MW: 194.112641334534
• CID: 5645320
• PubChem ID: 165907059
• Update Time: 2025-05-25

(3R)-1-bromo-5-methylhexan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28271844
• 2679935-87-4
• (3R)-1-bromo-5-methylhexan-3-amine

• Inchi： 1S/C7H16BrN/c1-6(2)5-7(9)3-4-8/h6-7H,3-5,9H2,1-2H3/t7-/m0/s1
• InChI Key： HNZSTCDPKNSOMK-ZETCQYMHSA-N
• SMILES： BrCC[C@@H](CC(C)C)N

Computed Properties

• Exact Mass: 193.04661g/mol
• Monoisotopic Mass: 193.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (3R)-1-bromo-5-methylhexan-3-amine

Research Brief on (3R)-1-bromo-5-methylhexan-3-amine (CAS: 2679935-87-4): Recent Advances and Applications

The compound (3R)-1-bromo-5-methylhexan-3-amine (CAS: 2679935-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its bromo and methyl substituents, has shown promising potential as a versatile building block in the synthesis of bioactive molecules and as a key intermediate in drug discovery. Recent studies have explored its applications in asymmetric synthesis, medicinal chemistry, and targeted drug delivery systems, highlighting its unique structural and functional properties.

One of the most notable advancements involves the use of (3R)-1-bromo-5-methylhexan-3-amine in the development of novel enzyme inhibitors. Researchers have leveraged its chiral center and reactive bromo group to design selective inhibitors for proteases and kinases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a potent inhibitor of cathepsin B, showing enhanced selectivity and reduced off-target effects compared to previous analogs. The study underscored the compound's role in improving pharmacokinetic profiles and therapeutic efficacy.

In addition to its therapeutic applications, (3R)-1-bromo-5-methylhexan-3-amine has been employed in the synthesis of complex natural products and peptidomimetics. Its ability to undergo stereoselective transformations makes it a valuable tool for constructing chiral scaffolds. Recent work published in Organic Letters detailed its use in a multi-step synthesis of marine alkaloids with antitumor activity, showcasing its versatility in organic synthesis. The study also highlighted the compound's compatibility with various coupling reactions, further expanding its utility in chemical biology.

From a mechanistic perspective, the reactivity of (3R)-1-bromo-5-methylhexan-3-amine has been investigated using computational and experimental approaches. Density functional theory (DFT) studies have elucidated its conformational preferences and interactions with biological targets, providing insights into its binding modes. These findings, coupled with NMR and X-ray crystallography data, have facilitated the rational design of derivatives with optimized bioactivity. A 2024 preprint on bioRxiv reported the successful modification of the compound's amine group to enhance its blood-brain barrier permeability, opening new avenues for CNS drug development.

Despite these advancements, challenges remain in the large-scale production and stability of (3R)-1-bromo-5-methylhexan-3-amine. Recent patents filed by leading pharmaceutical companies propose innovative purification and storage techniques to address these issues, emphasizing the compound's industrial relevance. Future research is expected to focus on expanding its applications in targeted therapy and exploring its potential in combination therapies. Overall, (3R)-1-bromo-5-methylhexan-3-amine represents a compelling case study in the intersection of chemical synthesis and drug discovery, with its full potential yet to be unlocked.